![molecular formula C15H15ClN4O B2704590 3-(2-chloropyrimidin-4-yl)-1,2,3,4,5,6-hexahydro-8H-1,5-methanopyrido[1,2-a][1,5]diazocin-8-one CAS No. 1797981-78-2](/img/structure/B2704590.png)
3-(2-chloropyrimidin-4-yl)-1,2,3,4,5,6-hexahydro-8H-1,5-methanopyrido[1,2-a][1,5]diazocin-8-one
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Description
Scientific Research Applications
Cascade Transformations and Synthesis of Novel Compounds
A notable application of similar chemical structures involves base-promoted cascade transformations leading to novel tricyclic compounds. For instance, Shutalev et al. (2010) described the transformation of tetrahydropyrimidinones into novel tricyclic bis-diazepinones, highlighting the chemical's potential in creating complex molecular structures Shutalev, Cheshkov, & Fesenko, 2010.
Antimicrobial and Anticancer Applications
Research into pyrimidine derivatives has shown potential antimicrobial and anticancer activities. Hafez et al. (2016) synthesized novel pyrazole derivatives with antimicrobial and anticancer properties, indicating the relevance of such structures in medical research Hafez, Abdel-Rhman B. A. El-Gazzar, & Al-Hussain, 2016.
Multicomponent Reactions for Polyheterocyclic Systems
The compound and related structures are used in multicomponent reactions to construct unique polyheterocyclic systems. Cao et al. (2019) demonstrated the formation of eight- or nine-membered polyheterocyclic systems via reactions involving l-proline and alkyl propiolates, showcasing the compound's utility in synthesizing diverse molecular architectures Jun‐Jie Cao, Fan Yang, Jing Sun, Ying-Hui Huang, & Chaoguo Yan, 2019.
Molecular Modeling and Drug Development
Molecular modeling studies have explored the use of related chemical structures in drug development. For example, Priscila Ivo Rubim de Santana et al. (2020) conducted chemical shift assignment and molecular modeling studies on chromene derivatives, suggesting their potential as leads for new anticancer drugs Priscila Ivo Rubim de Santana et al., 2020.
Properties
IUPAC Name |
11-(2-chloropyrimidin-4-yl)-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN4O/c16-15-17-5-4-13(18-15)19-7-10-6-11(9-19)12-2-1-3-14(21)20(12)8-10/h1-5,10-11H,6-9H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUGHHEXVVGYINM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CN(CC1C3=CC=CC(=O)N3C2)C4=NC(=NC=C4)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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